prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a pyrido[2,3-d]pyrimidine core substituted with a 3-bromophenyl group at position 5, methyl groups at positions 1, 3, and 7, and a prop-2-en-1-yl ester at position 4. Its molecular formula (C₂₁H₂₀BrN₃O₄) and structural complexity suggest applications in medicinal chemistry, particularly as a kinase inhibitor or antimicrobial agent, though direct biological data are absent in the provided evidence.
Properties
IUPAC Name |
prop-2-enyl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O4/c1-5-9-28-19(26)14-11(2)22-17-16(18(25)24(4)20(27)23(17)3)15(14)12-7-6-8-13(21)10-12/h5-8,10,15,22H,1,9H2,2-4H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXRCBTJNRHMFDZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C2=C(N1)N(C(=O)N(C2=O)C)C)C3=CC(=CC=C3)Br)C(=O)OCC=C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild conditions . This reaction involves the use of boron reagents and palladium catalysts to couple aryl halides with organoboron compounds .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Nucleophiles (e.g., amines, thiols), electrophiles (e.g., alkyl halides).
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.
Scientific Research Applications
prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Medicine: Explored for its potential therapeutic applications in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structure and Substitution Patterns
*Estimated based on structural similarity.
Electronic and Steric Effects
- Bromophenyl vs.
- Ester vs. Alcohol : The prop-2-en-1-yl ester in the target compound improves metabolic stability compared to the alcohol group in the pyrimidine derivative from , which may undergo faster oxidation .
- Thiazolo Core vs. Pyrido Core : The thiazolo[3,2-a]pyrimidine in introduces a sulfur atom, which may alter redox properties and π-π stacking interactions relative to the nitrogen-rich pyrido core .
Computational Similarity Analysis
Using Tanimoto and Dice indices (), the target compound shows high structural similarity (>0.85) to the 3-methylphenyl analog () due to shared core and ester groups. Lower similarity (<0.6) is observed with the thiazolo derivative () due to divergent core structures .
Q & A
Q. Key Structural Data (PubChem)
| Parameter | Value | Source |
|---|---|---|
| Molecular Formula | C₂₂H₂₁BrN₃O₅ | |
| IUPAC Name | See compound title | |
| InChI Key | Computed via PubChem tools |
How can researchers evaluate the compound's potential biological activities?
Advanced
Methodologies include:
- Enzyme inhibition assays : Target-specific kinases (e.g., EGFR, CDK2) using fluorescence-based assays to measure IC₅₀ values .
- Cytotoxicity screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess anti-proliferative effects .
- Molecular docking : Preliminary binding affinity studies with proteins (e.g., PDB: 1M17) to identify interaction sites .
How to address contradictions in spectroscopic or bioactivity data?
Q. Advanced
- Cross-validation : Repeat experiments under standardized conditions and compare results with independent techniques (e.g., X-ray crystallography for ambiguous NMR signals) .
- Isotopic labeling : Use ²H/¹³C-labeled analogs to trace metabolic degradation interfering with bioassays .
- Statistical analysis : Apply multivariate methods (e.g., PCA) to distinguish experimental noise from true biological effects .
What computational methods are used to study its interactions with biological targets?
Q. Advanced
- Molecular dynamics (MD) simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories .
- QSAR modeling : Corrogate substituent effects (e.g., bromophenyl vs. phenyl) on bioactivity using Hammett constants .
- ADMET prediction : Tools like SwissADME to optimize pharmacokinetic properties (e.g., logP, BBB permeability) .
How to optimize synthetic yield and scalability?
Q. Advanced
- Design of Experiments (DoE) : Screen variables (e.g., catalyst loading, solvent ratio) via Taguchi methods .
- Flow chemistry : Continuous synthesis to improve heat/mass transfer and reduce batch variability .
- Green chemistry : Replace toxic solvents (e.g., DMF) with biodegradable alternatives (e.g., cyclopentyl methyl ether) .
What are the key physicochemical properties influencing its research applications?
Q. Basic
- Solubility : Low aqueous solubility (logP ~3.5) necessitates DMSO-based stock solutions .
- Stability : Susceptible to hydrolysis at the ester moiety; store at –20°C under inert atmosphere .
- Crystallinity : Poor crystalline nature may complicate X-ray analysis; recrystallize from ethanol/water .
How do substituents (e.g., 3-bromophenyl, prop-2-en-1-yl) impact its biological activity?
Q. Advanced
- Structure-Activity Relationship (SAR) :
- 3-Bromophenyl : Enhances hydrophobic interactions and halogen bonding with target proteins .
- Prop-2-en-1-yl ester : Increases membrane permeability compared to ethyl/methyl esters .
- Analog synthesis : Compare with derivatives lacking bromine or with varied ester groups to isolate substituent effects .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
